molecular formula C28H24ClN5OS2 B569108 3-(1,2-Benzisothiazolyl) ziprasidone CAS No. 1159977-04-4

3-(1,2-Benzisothiazolyl) ziprasidone

Cat. No. B569108
CAS RN: 1159977-04-4
M. Wt: 546.104
InChI Key: WMWHMDQKVMOIAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1,2-Benzisothiazolyl) ziprasidone, also known as Ziprasidone Impurity E, is an impurity of the high-affinity dopamine, serotonin, and α-adrenergic receptor ligand Ziprasidone . It has a molecular weight of 546.11 and a molecular formula of C28H24ClN5OS2 .


Molecular Structure Analysis

The molecular structure of 3-(1,2-Benzisothiazolyl) ziprasidone consists of a 1,2-benzisothiazole group attached to the dihydroindol-2-one portion of Ziprasidone . The molecular formula is C28H24ClN5OS2 .

Scientific Research Applications

Pharmacological Profile and Mechanism of Action

Ziprasidone is distinguished by its unique pharmacological profile, acting primarily as a serotonin-dopamine antagonist. It exhibits high-affinity antagonism for serotonin receptors (5HT2A, 5HT2C, 5HT1D) and dopamine D2 receptors, alongside pre- and post-synaptic agonism for 5HT1A receptors. This multifaceted mechanism contributes to its efficacy in treating various psychiatric disorders, including schizophrenia and bipolar disorders (E. Sacchetti, A. Galluzzo, P. Valsecchi, 2011). Its action extends beyond traditional antipsychotic effects, potentially impacting cognitive and affective domains in psychiatric conditions.

Applications in Bipolar Disorder and Schizophrenia

Emerging evidence from research highlights ziprasidone's efficacy in managing acute manic and mixed episodes associated with bipolar disorder, serving as both monotherapy and adjunctive therapy with mood stabilizers like lithium or valproate. These findings underscore its role in preventing affective relapses and recurrences in bipolar patients. In schizophrenia, ziprasidone has been shown to be effective in reducing both positive and negative symptoms, offering a valuable option for long-term management and improving patients' quality of life (C. Caley, C. Cooper, 2002).

Cognitive and Affective Benefits

Apart from its antipsychotic capabilities, ziprasidone has been associated with cognitive and affective benefits, particularly in the context of schizophrenia and schizoaffective disorders. This aspect is crucial as cognitive impairments and mood symptoms significantly impact the overall functioning and recovery of individuals with these disorders. The potential antidepressant properties of ziprasidone, although requiring further evidence, indicate its usefulness beyond mere symptom control in psychosis (Tracy Swainston Harrison, L. Scott, 2006).

Safety And Hazards

3-(1,2-Benzisothiazolyl) ziprasidone is intended for research use only and is not intended for diagnostic or therapeutic use . According to the safety data sheet for Ziprasidone, it is harmful if swallowed and may cause drowsiness or dizziness .

properties

IUPAC Name

3-(1,2-benzothiazol-3-yl)-5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-6-chloro-1,3-dihydroindol-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H24ClN5OS2/c29-21-16-22-20(25(28(35)30-22)26-18-5-1-3-7-23(18)36-31-26)15-17(21)9-10-33-11-13-34(14-12-33)27-19-6-2-4-8-24(19)37-32-27/h1-8,15-16,25H,9-14H2,(H,30,35)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WMWHMDQKVMOIAL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CCC2=CC3=C(C=C2Cl)NC(=O)C3C4=NSC5=CC=CC=C54)C6=NSC7=CC=CC=C76
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H24ClN5OS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

546.1 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1,2-Benzisothiazolyl) ziprasidone

CAS RN

1159977-04-4
Record name 3-(1,2-Benzisothiazolyl) ziprasidone
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1159977044
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-(1,2-BENZISOTHIAZOLYL) ZIPRASIDONE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SP8WE8Q7IM
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.